Cas no 200353-65-7 (S-tert-Butyl-D-cysteine Hydrochloride)

• Product Name: S-tert-Butyl-D-cysteine Hydrochloride
• CAS No: 200353-65-7
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 253991
• PubChem ID: 56777381
• Update Time: 2025-10-12

S-tert-Butyl-D-cysteine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S-(1,1-dimethylethyl)-, hydrochloride (9CI)
• S-tert-Butyl-D-cysteine Hydrochloride
• (S)-2-Amino-3-(tert-butylthio)propanoic acid hydrochloride
• H-D-CYS(TBU)-OH . HCL
• H-D-Cys(tBu)-OH · HCl
• S-tert-butyl-3-oxohexanethioate
• H-D-Cys(tBu)-OH hydrochloride
• S-T-BUTYL-D-CYSTEINE HYDROCHLORIDE
• FD21275
• D-Cysteine,s-(1,1-dimethylethyl)-,hydrochloride(9ci)
• 200353-65-7
• MHBMYFJKEBCMDR-NUBCRITNSA-N
• AKOS027327973
• DS-12018
• H-D-CYS(TBU)-OH HCL
• H-D-CYS(TBU)-OHHCL
• H-D-Cys(tBu)-OH.HCl
• S-(tert-Butyl)-D-cysteine hydrochloride
• (2S)-2-amino-3-(tert-butylsulfanyl)propanoic acid hydrochloride
• MFCD00135154
• SCHEMBL919264
• EN300-1720467
• CS-0154652
• S-200353-65-7
• (2S)-2-amino-3-tert-butylsulfanylpropanoic acid;hydrochloride

• MDL： MFCD00135154
• Inchi： 1S/C7H15NO2S.ClH/c1-7(2,3)11-4-5(8)6(9)10;/h5H,4,8H2,1-3H3,(H,9,10);1H/t5-;/m1./s1
• InChI Key： MHBMYFJKEBCMDR-NUBCRITNSA-N
• SMILES： Cl.S(C[C@H](C(=O)O)N)C(C)(C)C

Computed Properties

• Exact Mass: 213.05900
• Monoisotopic Mass: 213.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• PSA: 88.62000
• LogP: 2.43230

S-tert-Butyl-D-cysteine Hydrochloride Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on S-tert-Butyl-D-cysteine Hydrochloride

S-Tert-Butyl-D-Cysteine Hydrochloride: A Comprehensive Overview

S-Tert-Butyl-D-Cysteine Hydrochloride (CAS No. 200353-65-7) is a unique compound that has garnered significant attention in the fields of pharmacology and biochemistry. This compound, which belongs to the class of amino acids, is a derivative of cysteine, a sulfur-containing amino acid that plays a crucial role in various biological processes. The tert-butyl group attached to the sulfur atom in this compound introduces distinct chemical and pharmacological properties, making it a valuable molecule for research and potential therapeutic applications.

Recent studies have highlighted the importance of S-tert-butyl-D-cysteine hydrochloride in understanding sulfur metabolism and its implications in human health. Cysteine derivatives, including this compound, are known to act as precursors for glutathione, a key antioxidant in the body. The tert-butyl group in this molecule enhances its stability and bioavailability, making it an attractive candidate for drug development. Researchers have explored its potential in treating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The structural uniqueness of S-tert-butyl-D-cysteine hydrochloride lies in its configuration. The D-cysteine form indicates that the amino acid is in its dextrorotatory configuration, which is less common compared to the levorotatory (L) form found naturally in proteins. This stereochemical distinction may influence its interactions with biological systems, potentially offering novel therapeutic avenues. For instance, studies have shown that D-amino acids can exhibit different pharmacokinetic profiles and bioactivities compared to their L counterparts.

In terms of synthesis, S-tert-butyl-D-cysteine hydrochloride is typically prepared through a multi-step process involving the modification of cysteine with a tert-butyl group followed by hydrochloride salt formation. This synthesis method ensures high purity and stability, which are critical for both research and clinical applications. The compound's ability to dissolve readily in aqueous solutions further enhances its utility in experimental settings.

One of the most promising areas of research involving S-tert-butyl-D-cysteine hydrochloride is its role in modulating cellular redox states. By influencing glutathione levels, this compound has shown potential in mitigating oxidative stress, a condition implicated in numerous diseases. Recent findings suggest that it may also play a role in enhancing cellular defense mechanisms against reactive oxygen species (ROS), thereby protecting cells from damage.

Moreover, S-tert-butyl-D-cysteine hydrochloride has been investigated for its effects on inflammation and immune response. Studies indicate that it may regulate cytokine production and modulate immune cell activity, making it a potential candidate for anti-inflammatory therapies. Its ability to influence these pathways could be particularly beneficial in chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetics of S-tert-butyl-D-cysteine hydrochloride have also been studied extensively. Research shows that it exhibits favorable absorption characteristics and distributes widely throughout the body, with significant accumulation observed in tissues with high metabolic activity. Its elimination profile suggests that it has a moderate half-life, which could be advantageous for sustained therapeutic effects.

In addition to its pharmacological applications, S-tert-butyl-D-cysteine hydrochloride has found utility in analytical chemistry as a chiral resolving agent. Its ability to separate enantiomers makes it valuable in the purification and characterization of chiral compounds, particularly those with sulfur-containing functional groups.

Looking ahead, ongoing research continues to explore the full potential of S-tert-butyl-D-cysteine hydrochloride across various domains. Its role as an antioxidant precursor, combined with its unique stereochemical properties, positions it as a versatile tool in both basic research and drug discovery efforts.